Cas no 1314987-27-3 (Methyl 3-(dimethylamino)-4-formamidobenzoate)
1314987-27-3 structure
Product Name:Methyl 3-(dimethylamino)-4-formamidobenzoate
CAS No:1314987-27-3
MF:C11H14N2O3
MW:222.240462779999
CID:1025096
PubChem ID:54758757
Update Time:2025-04-20
Methyl 3-(dimethylamino)-4-formamidobenzoate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 3-(dimethylamino)-4-formamidobenzoate
- DTXSID40716512
- A888439
- CS-0208912
- MFCD19684087
- AKOS015888703
- BS-20520
- 1314987-27-3
- Methyl3-(dimethylamino)-4-formamidobenzoate
- Benzoic acid, 3-(dimethylamino)-4-(formylamino)-, methyl ester
-
- MDL: M181127
- Inchi: 1S/C11H14N2O3/c1-13(2)10-6-8(11(15)16-3)4-5-9(10)12-7-14/h4-7H,1-3H3,(H,12,14)
- InChI Key: RDJBWNFNJZBHQJ-UHFFFAOYSA-N
- SMILES: O(C)C(C1C=CC(=C(C=1)N(C)C)NC=O)=O
Computed Properties
- Exact Mass: 222.10044231g/mol
- Monoisotopic Mass: 222.10044231g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 256
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 58.6Ų
Experimental Properties
- Density: 1.2±0.1 g/cm3
- Boiling Point: 425.2±40.0 °C at 760 mmHg
- Flash Point: 211.0±27.3 °C
- Vapor Pressure: 0.0±1.0 mmHg at 25°C
Methyl 3-(dimethylamino)-4-formamidobenzoate Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
Methyl 3-(dimethylamino)-4-formamidobenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019093385-25g |
Methyl 3-(dimethylamino)-4-formamidobenzoate |
1314987-27-3 | 95% | 25g |
428.00 USD | 2021-06-17 | |
| TRC | M303688-100mg |
Methyl 3-(dimethylamino)-4-formamidobenzoate |
1314987-27-3 | 100mg |
$64.00 | 2023-05-18 | ||
| TRC | M303688-250mg |
Methyl 3-(dimethylamino)-4-formamidobenzoate |
1314987-27-3 | 250mg |
$75.00 | 2023-05-18 | ||
| TRC | M303688-500mg |
Methyl 3-(dimethylamino)-4-formamidobenzoate |
1314987-27-3 | 500mg |
$87.00 | 2023-05-18 | ||
| TRC | M303688-1g |
Methyl 3-(dimethylamino)-4-formamidobenzoate |
1314987-27-3 | 1g |
$98.00 | 2023-05-18 | ||
| Fluorochem | 211140-1g |
Methyl 3-(dimethylamino)-4-formamidobenzoate |
1314987-27-3 | 95% | 1g |
£63.00 | 2022-03-01 | |
| Fluorochem | 211140-5g |
Methyl 3-(dimethylamino)-4-formamidobenzoate |
1314987-27-3 | 95% | 5g |
£188.00 | 2022-03-01 | |
| Fluorochem | 211140-25g |
Methyl 3-(dimethylamino)-4-formamidobenzoate |
1314987-27-3 | 95% | 25g |
£563.00 | 2022-03-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | M181127-25g |
Methyl 3-(dimethylamino)-4-formamidobenzoate |
1314987-27-3 | 97% | 25g |
¥2865.90 | 2023-09-01 | |
| Chemenu | CM155970-25g |
Methyl 3-(dimethylamino)-4-formamidobenzoate |
1314987-27-3 | 95% | 25g |
$400 | 2024-08-02 |
Methyl 3-(dimethylamino)-4-formamidobenzoate Related Literature
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1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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2. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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